N-[4-(allyloxy)phenyl]-3-phenylpropanamide

• IUPAC Name: 3-phenyl-N-(4-prop-2-enoxyphenyl)propanamide
• InChI: InChI=1S/C18H19NO2/c1-2-14-21-17-11-9-16(10-12-17)19-18(20)13-8-15-6-4-3-5-7-15/h2-7,9-12H,1,8,13-14H2,(H,19,20)
• InChI Key: SKGYXULGIAWSLJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol

Description

N-[4-(allyloxy)phenyl]-3-phenylpropanamide, also known as AP-237, is a synthetic opioid drug that has gained attention in recent years due to its potential as a painkiller and its potential for abuse.

Scientific Research Applications

N-[4-(allyloxy)phenyl]-3-phenylpropanamide has been studied for its potential as a painkiller, with some researchers suggesting that it may be more effective than traditional opioids such as morphine. It has also been studied for its potential as a treatment for opioid addiction, as some studies have suggested that it may have less potential for abuse and dependence than other opioids.

Mechanism of Action

N-[4-(allyloxy)phenyl]-3-phenylpropanamide works by binding to the mu-opioid receptor in the brain, which is responsible for mediating pain relief and other effects of opioids. It also activates the release of dopamine, a neurotransmitter that is associated with feelings of pleasure and reward.
Biochemical and Physiological Effects:
Like other opioids, this compound can cause a range of biochemical and physiological effects, including pain relief, sedation, and respiratory depression. It can also cause nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(allyloxy)phenyl]-3-phenylpropanamide for lab experiments is that it is readily available and relatively inexpensive compared to other opioids. However, its potential for abuse and dependence may make it a less desirable option for certain types of research.

Future Directions

There are many potential future directions for research on N-[4-(allyloxy)phenyl]-3-phenylpropanamide, including further studies on its efficacy and safety as a painkiller, as well as its potential for use in treating opioid addiction. Other areas of research could include investigations into the mechanisms of action of this compound, as well as studies on its potential for abuse and dependence. Additionally, researchers may explore ways to modify the chemical structure of this compound in order to create new and more effective painkillers.